Cas no 2770518-51-7 ((9H-fluoren-9-yl)methyl N-(but-3-en-2-yl)-N-methylcarbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-(but-3-en-2-yl)-N-methylcarbamate
• CAS No: 2770518-51-7
• MF: C₂₀H₂₁NO₂
• MW: 307.38624548912
• CID: 5922645
• PubChem ID: 165993385
• Update Time: 2025-10-29

(9H-fluoren-9-yl)methyl N-(but-3-en-2-yl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl N-(but-3-en-2-yl)-N-methylcarbamate
• EN300-37397122
• 2770518-51-7

• Inchi： 1S/C20H21NO2/c1-4-14(2)21(3)20(22)23-13-19-17-11-7-5-9-15(17)16-10-6-8-12-18(16)19/h4-12,14,19H,1,13H2,2-3H3
• InChI Key： AZKKOPGJGLZDFR-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 307.157228913g/mol
• Monoisotopic Mass: 307.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 29.5Ų

Additional information on (9H-fluoren-9-yl)methyl N-(but-3-en-2-yl)-N-methylcarbamate

(9H-fluoren-9-yl)methyl N-(but-3-en-2-yl)-N-methylcarbamate: An Overview of a Versatile Compound (CAS No. 2770518-51-7)

(9H-fluoren-9-yl)methyl N-(but-3-en-2-yl)-N-methylcarbamate (CAS No. 2770518-51-7) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, characterized by its complex molecular structure, exhibits a range of properties that make it a valuable candidate for various applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, physical and chemical properties, and potential applications of (9H-fluoren-9-yl)methyl N-(but-3-en-2-yl)-N-methylcarbamate.

The molecular structure of (9H-fluoren-9-yl)methyl N-(but-3-en-2-yl)-N-methylcarbamate is composed of a fluorene moiety, an alkene group, and a carbamate functional group. The fluorene unit, a tricyclic aromatic hydrocarbon, is known for its high stability and fluorescence properties. The alkene group introduces reactivity and potential for further chemical modifications, while the carbamate functionality imparts polarity and can form hydrogen bonds. This combination of structural elements endows the compound with a unique set of properties that are highly desirable in various scientific and industrial contexts.

The synthesis of (9H-fluoren-9-yl)methyl N-(but-3-en-2-yl)-N-methylcarbamate typically involves multi-step reactions, starting from readily available starting materials. One common approach is to first synthesize the fluorene derivative, followed by the introduction of the alkene and carbamate functionalities through selective reactions. Recent advancements in catalytic methods have significantly improved the efficiency and yield of these synthetic routes. For instance, palladium-catalyzed cross-coupling reactions have been successfully employed to introduce the alkene group with high regioselectivity and stereoselectivity.

From a physical standpoint, (9H-fluoren-9-yl)methyl N-(but-3-en-2-yl)-N-methylcarbamate is a solid at room temperature with a melting point ranging from 100 to 120°C. It is soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF), but exhibits limited solubility in water due to its hydrophobic nature. The compound's UV-visible absorption spectrum shows characteristic peaks in the visible region, attributed to the π→π* transitions within the fluorene moiety. These spectral properties make it useful as a fluorescent probe in analytical chemistry and biological assays.

In terms of chemical reactivity, (9H-fluoren-9-yl)methyl N-(but-3-en-2-yl)-N-methylcarbamate can undergo various transformations depending on the reaction conditions. The alkene group can participate in addition reactions such as hydrogenation or hydroboration to form saturated derivatives. The carbamate functionality can be cleaved under acidic conditions to release the corresponding amine and alcohol products. Additionally, the fluorene unit can undergo electrophilic aromatic substitution reactions to introduce substituents at specific positions on the aromatic ring.

The potential applications of (9H-fluoren-9-yl)methyl N-(but-3-en-2-yl)-N-methylcarbamate are diverse and span multiple fields. In pharmaceutical research, this compound has shown promise as a lead molecule for drug discovery due to its ability to modulate specific biological targets. For example, recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in disease pathways. These findings suggest that further optimization could lead to the development of novel therapeutic agents.

In materials science, (9H-fluoren-9-yl)methyl N-(but-3-en-2-yl)-N-methylcarbamate has been explored as a building block for constructing advanced functional materials. Its fluorescent properties make it suitable for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Additionally, the presence of reactive functional groups allows for facile incorporation into polymer matrices or self-assembled monolayers (SAMs), opening up possibilities for creating multifunctional coatings and surfaces.

From an environmental perspective, the synthesis and use of (9H-fluoren-9-yl)methyl N-(but-3-en-2-yl)-N-methylcarbamate must be conducted with careful consideration of safety and sustainability principles. Green chemistry approaches aim to minimize waste generation and reduce the use of hazardous reagents during synthesis. Furthermore, efforts are being made to develop biodegradable derivatives that can be safely disposed of without causing environmental harm.

In conclusion, (9H-fluoren-9-y lmethyl N-(but -3 -en -2 - yl) -N -m eth ylca rbamate (CAS No. 2770518 -51 -7) is a multifaceted compound with a rich array of properties that make it highly valuable across various scientific disciplines. Its unique molecular structure combines stability with reactivity, making it an attractive candidate for drug discovery, materials science, and analytical chemistry applications. Ongoing research continues to uncover new possibilities for this versatile compound, underscoring its significance in modern scientific endeavors.